Cas no 2138003-86-6 (1-[2-(Difluoromethyl)pyridin-4-yl]cyclobutan-1-amine)

• Product Name: 1-[2-(Difluoromethyl)pyridin-4-yl]cyclobutan-1-amine
• CAS No: 2138003-86-6
• MF: C₁₀H₁₂F₂N₂
• MW: 198.212489128113
• CID: 6240156
• PubChem ID: 165716899
• Update Time: 2025-10-28

1-[2-(Difluoromethyl)pyridin-4-yl]cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-844176
• 2138003-86-6
• 1-[2-(difluoromethyl)pyridin-4-yl]cyclobutan-1-amine
• 1-[2-(Difluoromethyl)pyridin-4-yl]cyclobutan-1-amine

• Inchi： 1S/C10H12F2N2/c11-9(12)8-6-7(2-5-14-8)10(13)3-1-4-10/h2,5-6,9H,1,3-4,13H2
• InChI Key： ZIYHOEIFVDAAEV-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CN=1)C1(CCC1)N)F

Computed Properties

• Exact Mass: 198.09685472g/mol
• Monoisotopic Mass: 198.09685472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-[2-(Difluoromethyl)pyridin-4-yl]cyclobutan-1-amine

1-[2-(Difluoromethyl)pyridin-4-yl]cyclobutan-1-amine

1-[2-(Difluoromethyl)pyridin-4-yl]cyclobutan-1-amine, also known by its CAS number 2138003-86-6, is a compound of significant interest in the field of organic chemistry and pharmacology. This molecule combines a pyridine ring with a cyclobutane amine structure, making it a unique compound with potential applications in drug discovery and materials science.

The structure of 1-[2-(Difluoromethyl)pyridin-4-yl]cyclobutan-1-amine features a pyridine ring substituted at the 4-position with a cyclobutane amine group. The 2-position of the pyridine ring is substituted with a difluoromethyl group, which introduces electron-withdrawing effects that can influence the compound's electronic properties and reactivity. This substitution pattern is particularly interesting as it may enhance the molecule's ability to participate in various chemical reactions or interactions, such as hydrogen bonding or π-π stacking.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, researchers have explored its role as a building block in the synthesis of bioactive molecules, particularly those targeting specific protein-protein interactions or enzyme activities. The cyclobutane ring, known for its strained geometry, may contribute to the compound's ability to adopt specific conformations that are favorable for binding to biological targets.

In terms of synthesis, 1-[2-(Difluoromethyl)pyridin-4-yl]cyclobutan-1-amine can be prepared through a variety of methods, including coupling reactions and ring-closing strategies. One common approach involves the reaction of a suitable pyridine derivative with an amine-containing cyclobutane precursor under appropriate conditions. The use of transition metal catalysts, such as palladium complexes, has been shown to facilitate these reactions efficiently.

The physical properties of this compound are also noteworthy. Its melting point and solubility characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry. Additionally, its spectroscopic data, such as UV-vis and NMR spectra, provide valuable insights into its electronic structure and molecular interactions.

From an environmental perspective, understanding the fate and transport of 1-[2-(Difluoromethyl)pyridin-4-yl]cyclobutan-1-amine in different media is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, suggesting that it may not persist indefinitely in natural environments.

In conclusion, 1-[2-(Difluoromethyl)pyridin-4-yl]cyclobutan-1-amine, with its unique structural features and promising chemical properties, continues to be an area of active research. Its potential applications span across various fields, from drug discovery to materials science, making it a compound of significant interest to both academic and industrial chemists.